7-Bromo-4-fluoro-2-methyl-1H-indole

• IUPAC Name: 7-bromo-4-fluoro-2-methyl-1H-indole
• InChI: InChI=1S/C9H7BrFN/c1-5-4-6-8(11)3-2-7(10)9(6)12-5/h2-4,12H,1H3
• InChI Key: MJYFLHWYHASGRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=CC(=C2N1)Br)F
• Molecular Formula: C9H7BrFN
• Molecular Weight: 228.06 g/mol

Description

7-Bromo-4-fluoro-2-methyl-1H-indole is a chemical compound with the CAS Number: 1360951-32-1. It has a molecular weight of 228.06.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the reaction of compound 384 with H2O under acidic reaction conditions afforded 7-bromo-4-(hydroxymethyl)-2-methylindole (385) in very good yields (88% yields). This was then transformed into the alkaloid 4-(hydroxymethyl)-2-methylindole (386) by using radical reduction.

Chemical Reactions Analysis

The reaction of compound 384 with H2O under acidic reaction conditions afforded 7-bromo-4-(hydroxymethyl)-2-methylindole (385) in very good yields (88% yields). This was then transformed into the alkaloid 4-(hydroxymethyl)-2-methylindole (386) by using radical reduction.

Physical And Chemical Properties Analysis

7-Bromo-4-fluoro-2-methyl-1H-indole has a molecular weight of 228.06. The compound is stored at room temperature and is in liquid form.

Scientific Research Applications

Antiviral Activity

Indole derivatives have shown significant antiviral activity. . .

Anti-inflammatory Activity

. These compounds could potentially be used in the treatment of conditions characterized by inflammation.

Anticancer Activity

. .

Antioxidant Activity

. This could potentially be used in the treatment of diseases caused by oxidative stress.

Antimicrobial Activity

. This could potentially be used in the development of new antibiotics.

Antidiabetic Activity

.

Antimalarial Activity

.

Anticholinesterase Activities

.

Safety and Hazards

The safety information for 7-Bromo-4-fluoro-2-methyl-1H-indole indicates that it has the following hazard statements: H302, H315, H318, H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

It is known that indole derivatives, to which this compound belongs, play a significant role in cell biology . They are used as biologically active compounds for the treatment of various disorders in the human body .

Mode of Action

Indole derivatives are known to bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Biochemical Pathways

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

Indole derivatives are known to have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities .